Cas no 942921-84-8 (1,2,3,4-TETRAHYDRO-2-METHYL-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-ISOQUINOLINE)

• Product Name: 1,2,3,4-TETRAHYDRO-2-METHYL-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-ISOQUINOLINE
• CAS No: 942921-84-8
• MF: C₁₆H₂₄BNO₂
• MW: 273.17826461792
• MDL: MFCD11044672
• CID: 1000824
• PubChem ID: 53421472
• Update Time: 2025-04-20

1,2,3,4-TETRAHYDRO-2-METHYL-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-ISOQUINOLINE Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-TETRAHYDRO-2-METHYL-7-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-ISOQUINOLINE
• 1,2,3,4-tetrahydro-2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Isoquinoline
• 2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,4-dihydro-1H-isoquinoline
• 2-Methyl-7-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1,2,3,4-tetrahydro-isoquinoline
• 2-N-Me-7-BPin-1,2,3,4-tetrahydroisoquinoline
• 2-methyl-7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,2,3,4-tetrahydroisoquinoline
• DTXSID10697809
• 942921-84-8
• SCHEMBL586732

• MDL： MFCD11044672
• Inchi： 1S/C16H24BNO2/c1-15(2)16(3,4)20-17(19-15)14-7-6-12-8-9-18(5)11-13(12)10-14/h6-7,10H,8-9,11H2,1-5H3
• InChI Key： BMMOBACHKWUQPZ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3CCN(C)CC=3C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 273.1900092g/mol
• Monoisotopic Mass: 273.1900092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų